Pyrrolo[1,2-c]pyrimidine-3-carbaldehyde

• IUPAC Name: pyrrolo[1,2-c]pyrimidine-3-carbaldehyde
• InChI: InChI=1S/C8H6N2O/c11-5-7-4-8-2-1-3-10(8)6-9-7/h1-6H
• InChI Key: FSUFULJJNXRMNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NC(=CC2=C1)C=O
• Molecular Formula: C8H6N2O
• DSSTOX Substance ID: DTXSID90665445
• Molecular Weight: 146.15 g/mol
• CAS No.: 251102-28-0

Description

Pyrrolo[1,2-c]pyrimidine-3-carbaldehyde is a chemical compound that belongs to the class of pyrrolopyrimidines. Pyrrolopyrimidines are a type of heterocyclic compounds that contain a pyrimidine ring fused with a pyrrole ring.

Synthesis Analysis

The synthesis of pyrrolo[1,2-c]pyrimidines has been achieved through various methods. One such method involves the base-induced condensation of pyrrolo-2-carbaldehydes with either TosMIC (toluenesulfonylmethyl isocyanide) or ethyl isocyanoacetate.

Scientific Research Applications

Photochemical Stability and Unnatural Base Pairing

One notable application involves the investigation of the stability and photoinduced reactivity of unnatural nucleic acid bases, specifically pyrrole-2-carbaldehyde derivatives. These studies aim to understand the stability of these compounds upon UV-visible light irradiation, which is crucial for their potential use in expanding the genetic alphabet. Pyrrole-2-carbaldehyde has been studied for its stability as part of unnatural base pairs in DNA, with research indicating specific pathways that ensure stability under light exposure, a critical factor for their integration into DNA (Paulami Ghosh, Arpita Ghosh, & Debashree Ghosh, 2021).

Supramolecular Chemistry

The compound has also found applications in the design of supramolecular structures, such as high nuclearity barrel-like clusters exhibiting magnetic properties. This application showcases the versatility of pyrrolo[1,2-c]pyrimidine derivatives in constructing materials with potentially valuable magnetic behaviors (Dimosthenis P. Giannopoulos et al., 2014).

Synthetic Chemistry

Moreover, these compounds are instrumental in synthetic chemistry, serving as intermediates for creating a variety of functional materials. Their utility spans from the synthesis of pharmaceuticals, natural compound analogues, and even as ligands for metallocomplexes. This broad application underscores their importance in the development of new chemicals and materials (A. I. Mikhaleva et al., 2009).

Material Science

In material science, derivatives of pyrrolo[1,2-c]pyrimidine have been explored for their photophysical properties, contributing to the development of luminescent materials. These findings have implications for creating advanced materials with specific optical properties, useful in electronics and sensor technologies (H. Chen et al., 2005).

Biological Applications

On a biological front, research into the interaction of pyrrolo[1,2-c]pyrimidine derivatives with biomolecules has opened avenues for their use in monitoring RNA secondary structure formation. Such applications are pivotal for understanding molecular dynamics and function at a cellular level, which could lead to advancements in drug discovery and molecular biology (Rebecca A Tinsley & N. Walter, 2006).

Future Directions

Pyrrolo[1,2-c]pyrimidines, including pyrrolo[1,2-c]pyrimidine-3-carbaldehyde, have been shown to exhibit diverse pharmacological properties. Therefore, they have attracted significant interest from the synthesis community, and there is an ever-increasing demand for these compounds in drug discovery. This suggests that future research may focus on developing new synthesis methods and exploring their potential applications in medicine.

Mechanism of Action

Mode of Action

Similar compounds have been found to interact with various targets leading to different biological activities .

Biochemical Pathways

Similar compounds have been found to affect various pathways, leading to their diverse biological activities .

Result of Action

Similar compounds have shown a range of effects, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Biochemical Analysis

Biochemical Properties

Pyrrolo[1,2-c]pyrimidine-3-carbaldehyde plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and stability. For instance, it has been shown to interact with kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules, such as ATP, to specific substrates. This interaction can modulate the activity of these kinases, thereby affecting various signaling pathways within the cell . Additionally, this compound can bind to DNA and RNA, potentially influencing gene expression and protein synthesis .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can inhibit the proliferation of cancer cells by interfering with the cell cycle and inducing apoptosis . It also affects cell signaling pathways such as the MAPK/ERK pathway, which is crucial for cell growth and differentiation . Furthermore, this compound can alter cellular metabolism by affecting the activity of metabolic enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and nucleic acids, altering their structure and function. For instance, it can inhibit enzyme activity by binding to the active site or allosteric sites, preventing substrate binding or catalysis . Additionally, this compound can modulate gene expression by interacting with transcription factors or directly binding to DNA . These interactions can lead to changes in the expression of genes involved in cell growth, differentiation, and apoptosis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound can result in sustained inhibition of cell proliferation and induction of apoptosis in cancer cells .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can effectively inhibit tumor growth without causing significant toxicity . At higher doses, it may cause adverse effects, such as hepatotoxicity and nephrotoxicity . The threshold dose for these toxic effects varies depending on the animal model and the duration of exposure . Therefore, careful dose optimization is essential to maximize the therapeutic benefits while minimizing the risks .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450s, which introduce functional groups into the compound, facilitating its excretion . Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes . For example, it can inhibit glycolysis by targeting glycolytic enzymes, leading to a decrease in ATP production and an increase in oxidative stress .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes by solute carrier transporters, such as SLC22A1 . Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation . The distribution of this compound within tissues is also influenced by its binding affinity to plasma proteins, which can affect its bioavailability and therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be localized to specific cellular compartments, such as the nucleus, mitochondria, and endoplasmic reticulum . The targeting signals and post-translational modifications of this compound play a significant role in directing it to these compartments . For instance, nuclear localization signals can facilitate its transport into the nucleus, where it can interact with DNA and transcription factors . Similarly, mitochondrial targeting signals can direct it to the mitochondria, where it can influence mitochondrial function and metabolism .